Cas no 1597542-98-7 (N2-cyclobutyl-N2-methylpyrazine-2,5-diamine)

• Product Name: N2-cyclobutyl-N2-methylpyrazine-2,5-diamine
• CAS No: 1597542-98-7
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• MDL: MFCD30175813
• CID: 5617778
• PubChem ID: 116356878
• Update Time: 2025-10-31

N2-cyclobutyl-N2-methylpyrazine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• 1597542-98-7
• N2-cyclobutyl-N2-methylpyrazine-2,5-diamine
• EN300-3021191

• MDL： MFCD30175813
• Inchi： 1S/C9H14N4/c1-13(7-3-2-4-7)9-6-11-8(10)5-12-9/h5-7H,2-4H2,1H3,(H2,10,11)
• InChI Key： UISFBSBIRVFSEF-UHFFFAOYSA-N
• SMILES： N(C1C=NC(=CN=1)N)(C)C1CCC1

Computed Properties

• Exact Mass: 178.121846464g/mol
• Monoisotopic Mass: 178.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55Ų

Additional information on N2-cyclobutyl-N2-methylpyrazine-2,5-diamine

N₂-Cyclobutyl-N₂-Methylpyrazine-2,5-Diamine: A Comprehensive Overview

N₂-Cyclobutyl-N₂-Methylpyrazine-2,5-Diamine, commonly referred to by its CAS number 1597542-98-7, is a fascinating compound with a unique chemical structure that has garnered significant attention in recent scientific research. This compound belongs to the class of pyrazine derivatives, which are known for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a pyrazine ring with two substituents: a cyclobutyl group and a methyl group attached to the nitrogen atom at position 2. This configuration imparts distinctive electronic and steric properties to the compound, making it a valuable subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic properties of N₂-Cyclobutyl-N₂-Methylpyrazine-2,5-Diamine. Using density functional theory (DFT), scientists have analyzed the compound's molecular orbitals and reactivity patterns. These studies have revealed that the cyclobutyl group introduces significant strain into the molecule, which can influence its reactivity and stability. Furthermore, the methyl group at position 2 contributes to the compound's hydrophobicity, making it an interesting candidate for applications in drug delivery systems where lipophilicity is desired.

In terms of synthesis, N₂-Cyclobutyl-N₂-Methylpyrazine-2,5-Diamine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of pyrazine derivatives with alkyl halides in the presence of a suitable base. This method has been optimized in recent studies to achieve high yields and purity levels. The synthesis of this compound is particularly challenging due to the steric hindrance introduced by the cyclobutyl group; however, advancements in catalytic techniques have significantly improved the efficiency of these reactions.

The biological activity of N₂-Cyclobutyl-N₂-Methylpyrazine-2,5-Diamine has been a focal point of recent research efforts. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary results from animal models suggest that it may have potential as an antitumor agent due to its ability to induce apoptosis in cancer cells. These findings underscore the importance of further preclinical studies to explore its therapeutic potential.

In the field of materials science, N₂-Cyclobutyl-N₂-Methylpyrazine-2,5-Diamine has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an ideal building block for constructing porous materials with tailored properties. Recent research has focused on optimizing its coordination behavior under various conditions to enhance the stability and functionality of these materials.

The environmental impact of synthesizing and using N₂-Cyclobutyl-N₂-Methylpyrazine-2,5-Diamine is another critical area of investigation. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. For instance, solvent-free reaction conditions and biodegradable catalysts are being tested as sustainable alternatives to traditional synthetic methods.

In conclusion, N₂-Cyclobutyl-N₂-Methylpyrazine-2,5-Diamine (CAS No: 1597542-98-7) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with recent advances in synthesis and application studies, positions it as a key player in future innovations within pharmaceuticals, materials science, and beyond. Continued research into its properties will undoubtedly unlock new opportunities for harnessing its full potential while ensuring sustainable practices are maintained throughout its lifecycle.